Cas no 80099-81-6 ((2-Chloropyridin-3-yl)(phenyl)methanone)

(2-Chloropyridin-3-yl)(phenyl)methanone structure
80099-81-6 structure
Product name:(2-Chloropyridin-3-yl)(phenyl)methanone
CAS No:80099-81-6
MF:C12H8NOCl
MW:217.65102
CID:707612
PubChem ID:824619

(2-Chloropyridin-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-Chloropyridin-3-yl)(phenyl)methanone
    • (2-chloropyridin-3-yl)-phenylmethanone
    • 3-Benzoyl-2-chloropyridine
    • Methanone,(2-chloro-3-pyridinyl)phenyl-
    • 2-chloro-3-pyridyl phenyl ketone
    • 3-benzoyl-2-chloro-pyridine
    • AKOS002684103
    • 80099-81-6
    • (2-chloro-3-pyridinyl)(phenyl)methanone
    • KKJGMDXUAOTRBW-UHFFFAOYSA-N
    • CS-0362845
    • SCHEMBL3709112
    • AC-907/34109021
    • AC-12339
    • DTXSID20356455
    • AB13818
    • Inchi: InChI=1S/C12H8ClNO/c13-12-10(7-4-8-14-12)11(15)9-5-2-1-3-6-9/h1-8H
    • InChI Key: KKJGMDXUAOTRBW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)C2=C(Cl)N=CC=C2

Computed Properties

  • Exact Mass: 217.02900
  • Monoisotopic Mass: 217.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30Ų
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.26
  • Boiling Point: 356.8 °C at 760 mmHg
  • Flash Point: 169.6 °C
  • PSA: 29.96000
  • LogP: 2.96600

(2-Chloropyridin-3-yl)(phenyl)methanone Security Information

(2-Chloropyridin-3-yl)(phenyl)methanone Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Chloropyridin-3-yl)(phenyl)methanone PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029193307-1g
(2-Chloropyridin-3-yl)(phenyl)methanone
80099-81-6 95%
1g
$360.00 2023-09-01
A2B Chem LLC
AH50425-1g
(2-Chloropyridin-3-yl)(phenyl)methanone
80099-81-6 97%
1g
$1004.00 2024-04-19
Aaron
AR00G3VP-1g
3-BENZOYL-2-CHLOROPYRIDINE
80099-81-6 95%
1g
$800.00 2025-02-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1433515-1g
(2-Chloropyridin-3-yl)(phenyl)methanone
80099-81-6 95+%
1g
¥4377.00 2024-07-28
Chemenu
CM176697-1g
(2-chloropyridin-3-yl)(phenyl)methanone
80099-81-6 95%
1g
$489 2022-06-10
Chemenu
CM176697-1g
(2-chloropyridin-3-yl)(phenyl)methanone
80099-81-6 95%
1g
$489 2021-08-05
Alichem
A029193307-5g
(2-Chloropyridin-3-yl)(phenyl)methanone
80099-81-6 95%
5g
$1199.00 2023-09-01
Aaron
AR00G3VP-250mg
3-BENZOYL-2-CHLOROPYRIDINE
80099-81-6 95%
250mg
$500.00 2025-02-11

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